Cas no 2138282-13-8 (Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)-)

• Product Name: Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)-
• CAS No: 2138282-13-8
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 5280046
• Update Time: 2025-06-11

Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)-

• Inchi： 1S/C13H18N2/c1-4-13(2,3)12(15)11-7-5-6-10(8-11)9-14/h5-8,12H,4,15H2,1-3H3
• InChI Key： VPWKGOZGVJTIOE-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C(N)C(C)(C)CC)=C1

Additional information on Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)-

Recent Advances in the Study of Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)- (CAS: 2138282-13-8): A Comprehensive Research Brief

In recent years, the compound Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)- (CAS: 2138282-13-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)- has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve more efficient production processes. These advancements are critical for scaling up production to meet the demands of preclinical and clinical studies. The compound's structural complexity, particularly the presence of the amino and dimethylbutyl groups, poses unique challenges in synthesis, which recent methodologies have successfully addressed.

From a biological perspective, Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)- has demonstrated notable activity in targeting specific protein-protein interactions (PPIs) involved in disease pathways. Recent in vitro and in vivo studies have highlighted its efficacy as a modulator of key signaling pathways, including those associated with inflammatory responses and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits high affinity for the NF-κB pathway, suggesting its potential as an anti-inflammatory agent.

Further investigations into the pharmacokinetic and pharmacodynamic properties of Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)- have revealed favorable absorption and distribution profiles. Its ability to cross the blood-brain barrier (BBB) has also been documented, opening avenues for its use in neurological disorders. However, challenges related to metabolic stability and potential off-target effects remain areas of active research. Recent efforts have focused on structural modifications to enhance its selectivity and reduce toxicity.

In the context of drug development, Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)- is being explored as a lead compound for the treatment of various conditions, including autoimmune diseases and certain cancers. Collaborative studies between academic institutions and pharmaceutical companies have accelerated its progression through preclinical stages. Notably, a phase I clinical trial is anticipated to commence within the next two years, pending regulatory approvals.

In conclusion, Benzonitrile, 3-(1-amino-2,2-dimethylbutyl)- (CAS: 2138282-13-8) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and biological activities underscore its potential as a therapeutic agent. Continued research and development efforts are essential to fully elucidate its mechanisms of action and optimize its clinical utility. This brief serves as a testament to the rapid advancements in this field and highlights the importance of interdisciplinary collaboration in translating scientific discoveries into tangible medical solutions.